Cas no 141762-99-4 (3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-
• CAS No: 141762-99-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 101429
• PubChem ID: 4739005
• Update Time: 2025-04-18

3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-
• 2-ethyl-5-methyl-1H-pyrazol-3-one
• 2-Ethyl-5-methyl-1H-pyrazol-3(2H)-one
• 82439-92-7
• 1-ethyl-3-methyl-1H-pyrazol-5-ol
• 2-Ethyl-5-methyl-1,2-dihydro-3H-pyrazol-3-one
• SCHEMBL6850809
• F2198-6124
• SCHEMBL587516
• 2-ethyl-5-methyl-2H-pyrazol-3-ol
• 1-ethyl-5-hydroxy-3-methyl-1H-pyrazole
• AKOS015364166
• 3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-(9CI)
• RFTDZPJHWZKDKG-UHFFFAOYSA-N
• 141762-99-4

• Inchi： 1S/C6H10N2O/c1-3-8-6(9)4-5(2)7-8/h4,7H,3H2,1-2H3
• InChI Key： KHITYTBPJJMQJQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1CC

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones